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Compound of Interest

Compound Name: Dodecahedrane

Cat. No.: B1217162 Get Quote

Essential Safety and Handling Guide for
Dodecahedrane
Disclaimer: This document provides immediate safety and logistical information for handling

Dodecahedrane in a research setting. It is intended to offer procedural guidance. However, a

specific Safety Data Sheet (SDS) for Dodecahedrane is not currently available. The following

recommendations are based on the known physical and chemical properties of

Dodecahedrane and general laboratory safety protocols for handling stable, solid organic

compounds. All laboratory personnel must exercise caution and adhere to their institution's

safety guidelines.

Quantitative Data Summary
Dodecahedrane is a crystalline solid at room temperature with a high melting point, indicating

its thermal stability. It is a non-polar hydrocarbon, which dictates its solubility.
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Property Value Source

Molecular Formula C₂₀H₂₀ [1]

Molar Mass 260.38 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 430 ± 10 °C [1]

Solubility

Insoluble in water. Soluble in

non-polar organic solvents

(e.g., hexane, toluene,

chloroform).

[2][3]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling Dodecahedrane to prevent

skin and eye contact.

Eye Protection: Wear chemical safety goggles or glasses with side shields.[4]

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[4][5]

Body Protection: A standard laboratory coat should be worn.[5]

Respiratory Protection: Not generally required for handling the solid compound under normal

conditions due to its low volatility. However, if any procedure could generate dust, a properly

fitted respirator should be used in conjunction with a fume hood.

Handling and Operational Plan
Engineering Controls:

Work in a well-ventilated laboratory.[5]

When transferring or weighing the solid, use of a fume hood is recommended to minimize

any potential for inhalation of fine particulates.[5]

Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Dodecahedrane
https://en.wikipedia.org/wiki/Dodecahedrane
https://www.acs.org/molecule-of-the-week/archive/d/dodecahedrane.html
https://en.wikipedia.org/wiki/Dodecahedrane
https://www.acs.org/molecule-of-the-week/archive/d/dodecahedrane.html
https://www.solubilityofthings.com/pentacyclo1180021103801520henicosa-121211357913151719-decaene
https://www.benchchem.com/product/b1217162?utm_src=pdf-body
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store Dodecahedrane in a tightly sealed, clearly labeled container.[4]

Keep the container in a cool, dry, and well-ventilated area.[6]

Store away from strong oxidizing agents.[5]

Spill Management:

Isolate the Area: Restrict access to the spill area.

Ventilate: Ensure adequate ventilation.

Containment: For a small spill of the solid, carefully sweep the material to avoid creating

dust.

Collection: Place the spilled material into a labeled, sealed container for hazardous waste

disposal.

Decontamination: Clean the spill area with a cloth dampened with a suitable organic solvent

(e.g., heptane or toluene), followed by soap and water. All cleaning materials should be

disposed of as hazardous waste.

Disposal Plan
Dodecahedrane should be disposed of as chemical waste in accordance with local, state, and

federal regulations.

Waste Categorization:

Dodecahedrane is a non-halogenated solid hydrocarbon.[7]

Disposal Procedure:

Containerize: Collect all Dodecahedrane waste, including contaminated materials (e.g.,

gloves, wipes), in a clearly labeled and sealed hazardous waste container.[5]

Labeling: The waste container must be labeled as "Non-Halogenated Organic Solid Waste"

and should include the chemical name "Dodecahedrane."
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Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company. Do not dispose of Dodecahedrane down the drain or in regular trash.[5] The

primary method of disposal for such compounds is typically high-temperature incineration.

Experimental Protocols
Due to the lack of specific reactivity and toxicity data, the following are general best-practice

protocols for handling Dodecahedrane in a research setting.

Protocol for Weighing and Transferring Dodecahedrane:

Preparation: Don all required PPE (safety goggles, lab coat, nitrile gloves). Ensure a

chemical fume hood is operational.

Staging: Place a calibrated analytical balance inside the fume hood. Alternatively, use a

tared, sealed container for weighing outside the hood and perform all transfers within the

hood.

Transfer: Use a clean spatula to carefully transfer the desired amount of Dodecahedrane
from the stock container to a tared vessel. Avoid generating dust.

Cleaning: After transfer, carefully clean the spatula with a wipe dampened with a suitable

organic solvent. Dispose of the wipe in the designated solid waste container.

Storage: Securely close the primary Dodecahedrane container and return it to its

designated storage location.

Logical Workflow for Handling Dodecahedrane

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1217162?utm_src=pdf-body
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/product/b1217162?utm_src=pdf-body
https://www.benchchem.com/product/b1217162?utm_src=pdf-body
https://www.benchchem.com/product/b1217162?utm_src=pdf-body
https://www.benchchem.com/product/b1217162?utm_src=pdf-body
https://www.benchchem.com/product/b1217162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dodecahedrane Handling Workflow
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Caption: Workflow for the safe handling of Dodecahedrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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